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Compound of Interest

Compound Name: Desipramine-d4

Cat. No.: B562986 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate safety, operational, and

disposal information for Desipramine-d4, a deuterated internal standard used in the

quantification of the tricyclic antidepressant, Desipramine.[1][2] Adherence to these procedures

is critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Desipramine-d4 hydrochloride is classified with several hazards, necessitating the use of

appropriate personal protective equipment.[3][4][5]

GHS Hazard Classification Summary:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b562986?utm_src=pdf-interest
https://www.benchchem.com/product/b562986?utm_src=pdf-body
https://www.bertin-bioreagent.com/desipramine-d4-hydrochloride/
https://www.caymanchem.com/product/36849/desipramine-d4-(hydrochloride)
https://www.benchchem.com/product/b562986?utm_src=pdf-body
https://esschemco.com/wp-content/uploads/2020/10/Desipramine-2468-D4-Hydrochloride.pdf
https://cdn.caymanchem.com/cdn/msds/15304m.pdf
https://cdn.caymanchem.com/cdn/msds/19105m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Classification GHS Code

Harmful if swallowed
Acute toxicity, Oral (Category

4)
H302

Causes skin irritation Skin irritation (Category 2) H315

May cause an allergic skin

reaction
Skin sensitisation (Category 1) H317

Causes serious eye irritation Eye irritation (Category 2A) H319

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

Respiratory sensitisation

(Category 1)
H334

May cause respiratory irritation
Specific target organ toxicity -

single exposure (Category 3)
H335

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

in positive pressure mode.

To prevent inhalation of dust or

aerosols which can cause

respiratory irritation and

sensitization.[3]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use.

To prevent skin contact, which

can cause irritation and allergic

reactions.[3]

Eye Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

equipment.

To protect eyes from dust

particles that can cause

serious irritation.[3]

Skin and Body Protection

Laboratory coat and other

protective clothing to prevent

skin exposure.

To avoid contact of the

chemical with the skin.[3]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of Desipramine-d4 from

receipt to use.

Preparation and Engineering Controls:

Work in a well-ventilated area.[6]

Use a chemical fume hood or other local exhaust ventilation to keep airborne levels below

recommended exposure limits.[3]

Ensure all equipment containing the material is properly grounded to prevent electrostatic

discharge.[3][6]

Have an eyewash station and safety shower readily accessible.

Donning PPE:

Before handling, put on all required PPE as specified in the table above.

Handling the Compound:

Avoid the formation of dust and aerosols.[3][6]

Do not breathe dust, fumes, or gas.[3]

Avoid contact with skin and eyes.[3]

When not in use, keep the container tightly closed in a dry and well-ventilated place.[3]

Storage:

Store in a tightly sealed container.

Recommended long-term storage is at -20°C.[3]

Store away from heat and sources of ignition.[3]
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Post-Handling:

Wash hands thoroughly after handling.[3]

Use a proper glove removal technique (without touching the glove's outer surface) to avoid

skin contact.[3]

Decontaminate work surfaces after use.

Emergency First Aid Procedures
Exposure Route First Aid Measures

If Inhaled
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

In Case of Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[3]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[3]

If Swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Disposal Plan
Proper disposal of Desipramine-d4 and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Product:

Dispose of the unused product in a manner consistent with federal, state, and local

regulations.[3]

Do not let the product enter drains.[3]

Contaminated Packaging and Materials:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://esschemco.com/wp-content/uploads/2020/10/Desipramine-2468-D4-Hydrochloride.pdf
https://esschemco.com/wp-content/uploads/2020/10/Desipramine-2468-D4-Hydrochloride.pdf
https://esschemco.com/wp-content/uploads/2020/10/Desipramine-2468-D4-Hydrochloride.pdf
https://esschemco.com/wp-content/uploads/2020/10/Desipramine-2468-D4-Hydrochloride.pdf
https://esschemco.com/wp-content/uploads/2020/10/Desipramine-2468-D4-Hydrochloride.pdf
https://www.benchchem.com/product/b562986?utm_src=pdf-body
https://esschemco.com/wp-content/uploads/2020/10/Desipramine-2468-D4-Hydrochloride.pdf
https://esschemco.com/wp-content/uploads/2020/10/Desipramine-2468-D4-Hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contaminated packaging and materials (e.g., gloves, wipes) as unused

product.[3]

Empty containers may retain hazardous residue and should be treated as hazardous

waste.

Waste Collection:

Collect waste in a suitable, labeled, and closed container for disposal.[6]

Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[6]

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling and responding to spills of

Desipramine-d4.
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Safe Handling Workflow for Desipramine-d4

Preparation & Engineering Controls
(Fume Hood, Grounded Equipment)

Don PPE
(Respirator, Gloves, Goggles, Lab Coat)

Handling of Desipramine-d4
(Avoid Dust, Avoid Contact)

Storage
(-20°C, Tightly Sealed)

If not for immediate use

Post-Handling Procedures
(Hand Washing, Decontamination)

After use

Waste Disposal
(Follow Regulations)
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Caption: A flowchart illustrating the standard operating procedure for safely handling

Desipramine-d4.

Spill Response Protocol for Desipramine-d4

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill

Clean Up Spill
(Sweep up, place in container)

Decontaminate Area

Dispose of Waste
(As hazardous material)
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Click to download full resolution via product page

Caption: A diagram outlining the emergency response steps for a Desipramine-d4 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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